Cas no 70752-24-8 (methyl 5-amino-2,3-dimethoxybenzoate)

• Product Name: methyl 5-amino-2,3-dimethoxybenzoate
• CAS No: 70752-24-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6529993
• PubChem ID: 15080677
• Update Time: 2025-10-25

methyl 5-amino-2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2,3-dimethoxybenzoate
• Benzoic acid, 5-amino-2,3-dimethoxy-, methyl ester

• Inchi： 1S/C10H13NO4/c1-13-8-5-6(11)4-7(9(8)14-2)10(12)15-3/h4-5H,11H2,1-3H3
• InChI Key： FZBBMKGFAGCKQL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N)=CC(OC)=C1OC

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 362.7±37.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on methyl 5-amino-2,3-dimethoxybenzoate

Methyl 5-Amino-2,3-Dimethoxybenzoate: An Overview of CAS No. 70752-24-8

Methyl 5-amino-2,3-dimethoxybenzoate (CAS No. 70752-24-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, two methoxy groups, and a methyl ester group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of methyl 5-amino-2,3-dimethoxybenzoate is C11H15NO4, and its molecular weight is approximately 221.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and substitution processes. One common synthetic route involves the reaction of 5-amino-2,3-dimethoxybenzoic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

In recent years, methyl 5-amino-2,3-dimethoxybenzoate has been the subject of numerous scientific studies due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 5-amino-2,3-dimethoxybenzoate effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, methyl 5-amino-2,3-dimethoxybenzoate has also been investigated for its antioxidant capabilities. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Journal of Agricultural and Food Chemistry found that methyl 5-amino-2,3-dimethoxybenzoate possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage.

The pharmacokinetic properties of methyl 5-amino-2,3-dimethoxybenzoate have also been studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and is rapidly absorbed into the bloodstream. Additionally, it exhibits favorable metabolic stability and low toxicity, making it a promising candidate for further drug development.

In the context of drug discovery and development, methyl 5-amino-2,3-dimethoxybenzoate has been evaluated for its potential as a lead compound in various therapeutic areas. For example, preclinical studies have explored its use as an adjuvant therapy in cancer treatment due to its ability to enhance the efficacy of chemotherapeutic agents. A study published in the Cancer Research journal reported that when combined with standard chemotherapy drugs, methyl 5-amino-2,3-dimethoxybenzoate significantly reduced tumor growth in animal models.

The structural versatility of methyl 5-amino-2,3-dimethoxybenzoate also makes it an attractive starting point for medicinal chemistry efforts aimed at optimizing its pharmacological profile. Chemists can modify the molecule by introducing various functional groups or altering existing ones to enhance specific properties such as potency, selectivity, and pharmacokinetics. For instance, substituting the methyl ester group with other alkyl or aryl groups can lead to compounds with improved solubility or reduced toxicity.

In addition to its therapeutic potential, methyl 5-amino-2,3-dimethoxybenzoate has found applications in other areas such as materials science and analytical chemistry. Its unique chemical structure makes it suitable for use as a building block in the synthesis of more complex molecules or as a reagent in various chemical reactions. For example, it can be used as a precursor for the synthesis of polymers with specific functional properties or as a derivatizing agent in chromatographic analyses.

The safety profile of methyl 5-amino-2,3-dimethoxybenzoate has been extensively evaluated through toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in medical applications, it is important to conduct thorough safety assessments and adhere to regulatory guidelines to ensure patient safety.

In conclusion, methyl 5-amino-2,3-dimethoxybenzoate (CAS No. 70752-24-8) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with valuable biological properties such as anti-inflammatory and antioxidant activities. Ongoing research continues to explore its therapeutic potential and optimize its pharmacological profile for use in various medical conditions. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development efforts.